1-(4-(3-fluorobenzamido)benzyl)-N-(p-tolyl)-1H-imidazole-4-carboxamide
Description
1-(4-(3-fluorobenzamido)benzyl)-N-(p-tolyl)-1H-imidazole-4-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Experimental and Theoretical Studies on Functionalization Reactions
Research involving the functionalization reactions of related heterocyclic compounds provides insights into the synthesis and potential applications of "1-(4-(3-fluorobenzamido)benzyl)-N-(p-tolyl)-1H-imidazole-4-carboxamide". Experimental and theoretical studies have focused on understanding the reaction mechanisms and the structural characterization of synthesized compounds, which could offer pathways for the synthesis of complex molecules with specific biological or catalytic activities (Yıldırım, Kandemirli, & Demir, 2005).
Structural Characterization and Biological Activity
The structural characterization of related compounds, including their synthesis, crystal X-ray diffraction studies, and evaluation of biological activities, sheds light on the potential of "1-(4-(3-fluorobenzamido)benzyl)-N-(p-tolyl)-1H-imidazole-4-carboxamide" in biomedical applications. Such studies often aim to explore the compound's interactions with biological targets, providing a foundation for drug design and the development of therapeutic agents (Saeed, Erben, Abbas, & Flörke, 2010).
Antimycobacterial Evaluation
Research on benzimidazole analogues and their antimycobacterial properties could inform the potential therapeutic applications of "1-(4-(3-fluorobenzamido)benzyl)-N-(p-tolyl)-1H-imidazole-4-carboxamide" against tuberculosis and other mycobacterial infections. The detailed structural analysis and evaluation of in vitro activity against Mycobacterium species highlight the importance of structural modifications in enhancing antimicrobial efficacy (Richter, Goddard, Schönefeld, Imming, & Seidel, 2022).
properties
IUPAC Name |
1-[[4-[(3-fluorobenzoyl)amino]phenyl]methyl]-N-(4-methylphenyl)imidazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21FN4O2/c1-17-5-9-21(10-6-17)29-25(32)23-15-30(16-27-23)14-18-7-11-22(12-8-18)28-24(31)19-3-2-4-20(26)13-19/h2-13,15-16H,14H2,1H3,(H,28,31)(H,29,32) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NAGUBZYKMLGMMT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC(=CC=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21FN4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-(3-fluorobenzamido)benzyl)-N-(p-tolyl)-1H-imidazole-4-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-chlorophenyl)-5-cyano-4-(2-furyl)-2-methyl-6-{[2-(1-naphthylamino)-2-oxoethyl]thio}-1,4-dihydropyridine-3-carboxamide](/img/structure/B2572530.png)
![8-(4-ethoxyphenyl)-3-(2-fluorobenzyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2572534.png)
![5-[(E)-3-(4-bromophenyl)prop-2-enoyl]furan-2-carbaldehyde](/img/structure/B2572535.png)
![N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-isopropoxybenzamide](/img/structure/B2572537.png)
![4-chloro-N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzenesulfonamide](/img/structure/B2572540.png)
